Cas no 1197193-40-0 (2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine)

• Product Name: 2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine
• CAS No: 1197193-40-0
• MF: C₆H₄ClN₅
• MW: 181.582458496094
• CID: 2134184
• Update Time: 2023-08-04

2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-Pyrimido[4,5-d]pyrimidin-4-amine
• 4-amino-2-chloropyrimido[4,5-d]pyrimidine
• 2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine

• Inchi： 1S/C6H4ClN5/c7-6-11-4(8)3-1-9-2-10-5(3)12-6/h1-2H,(H2,8,9,10,11,12)
• InChI Key： QSKHDOXVSOEEPH-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=NC=NC2=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Topological Polar Surface Area: 77.6